Cas no 2228701-11-7 (1-(2,5-dimethylfuran-3-yl)methylcyclopropan-1-ol)

• Product Name: 1-(2,5-dimethylfuran-3-yl)methylcyclopropan-1-ol
• CAS No: 2228701-11-7
• MF: C₁₀H₁₄O₂
• MW: 166.216963291168
• CID: 5967176
• PubChem ID: 165611690
• Update Time: 2025-11-05

1-(2,5-dimethylfuran-3-yl)methylcyclopropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(2,5-dimethylfuran-3-yl)methylcyclopropan-1-ol
• 2228701-11-7
• 1-[(2,5-dimethylfuran-3-yl)methyl]cyclopropan-1-ol
• EN300-1739795

• Inchi： 1S/C10H14O2/c1-7-5-9(8(2)12-7)6-10(11)3-4-10/h5,11H,3-4,6H2,1-2H3
• InChI Key： AQBWYOJYRYTCRD-UHFFFAOYSA-N
• SMILES： OC1(CC2C=C(C)OC=2C)CC1

Computed Properties

• Exact Mass: 166.099379685g/mol
• Monoisotopic Mass: 166.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 33.4Ų

Additional information on 1-(2,5-dimethylfuran-3-yl)methylcyclopropan-1-ol

Comprehensive Overview of 1-(2,5-dimethylfuran-3-yl)methylcyclopropan-1-ol (CAS No. 2228701-11-7)

1-(2,5-dimethylfuran-3-yl)methylcyclopropan-1-ol (CAS No. 2228701-11-7) is a specialized organic compound that has garnered significant attention in recent years due to its unique structural properties and potential applications in various industries. This compound, characterized by its furan and cyclopropanol moieties, is a subject of interest for researchers and professionals in the fields of synthetic chemistry, pharmaceuticals, and material science. Its molecular structure, which combines a 2,5-dimethylfuran ring with a methylcyclopropanol group, offers a versatile platform for further chemical modifications and applications.

The growing demand for heterocyclic compounds like 1-(2,5-dimethylfuran-3-yl)methylcyclopropan-1-ol is driven by their utility in the development of novel bioactive molecules and functional materials. Recent trends in green chemistry and sustainable synthesis have further highlighted the importance of such compounds, as they can often be derived from renewable resources. For instance, furan derivatives are frequently explored as alternatives to petroleum-based chemicals, aligning with the global push toward eco-friendly industrial processes.

One of the most frequently searched questions regarding this compound is its synthetic route and reactivity. Researchers often inquire about the optimal conditions for its preparation, including catalysts, solvents, and temperature ranges. The compound's cyclopropanol group is particularly noteworthy, as it introduces strain into the molecule, potentially enhancing its reactivity in ring-opening reactions or cross-coupling processes. Such properties make it a valuable intermediate in the synthesis of more complex pharmaceutical ingredients or agrochemicals.

In the context of drug discovery, 1-(2,5-dimethylfuran-3-yl)methylcyclopropan-1-ol has been investigated for its potential as a scaffold for designing new therapeutic agents. The furan ring is a common motif in medicinal chemistry, known for its ability to interact with biological targets. Combined with the cyclopropanol moiety, this compound could exhibit unique pharmacokinetic properties, such as improved metabolic stability or enhanced bioavailability. These attributes are critical in addressing current challenges in drug development, such as overcoming drug resistance or improving target specificity.

Another area of interest is the compound's potential role in material science. The integration of furan-based structures into polymers or coatings has been explored for their thermal stability and mechanical strength. Given the compound's unique structure, it could serve as a building block for advanced materials with applications in electronics, adhesives, or even renewable energy technologies. This aligns with the increasing focus on smart materials and sustainable innovation in industrial research.

From a safety and handling perspective, 1-(2,5-dimethylfuran-3-yl)methylcyclopropan-1-ol requires standard laboratory precautions, as with most organic compounds. Users often search for information on its storage conditions, compatibility with other chemicals, and degradation pathways. Proper handling ensures its stability and maximizes its utility in experimental or industrial settings.

In summary, 1-(2,5-dimethylfuran-3-yl)methylcyclopropan-1-ol (CAS No. 2228701-11-7) represents a fascinating intersection of chemistry and innovation. Its structural features and reactivity profile make it a valuable candidate for diverse applications, from pharmaceuticals to advanced materials. As research continues to uncover its full potential, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in modern science and industry.